2-[(3-bromobenzyl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[(3-bromophenyl)methylsulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C16H13BrF3NOS/c17-13-5-1-3-11(7-13)9-23-10-15(22)21-14-6-2-4-12(8-14)16(18,19)20/h1-8H,9-10H2,(H,21,22)
• InChI Key: FBWVTXHZHWCOEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)CSCC(=O)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C16H13BrF3NOS
• Molecular Weight: 404.2 g/mol

Description

2-[(3-bromobenzyl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide, also known as BTA-EG6, is a compound that has gained significant attention in the field of scientific research due to its potential use as a tool for studying protein-protein interactions. BTA-EG6 is a small molecule that can be used to selectively crosslink two proteins that interact with each other, allowing for the identification and characterization of these interactions.

Mechanism of Action

2-[(3-bromobenzyl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide works by selectively crosslinking two proteins that interact with each other. The compound contains a reactive thiol group that can form a covalent bond with a cysteine residue on one protein, and a reactive amide group that can form a covalent bond with a lysine residue on the other protein. This crosslinking allows for the identification and characterization of protein interactions.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects on its own. It is a small molecule that is designed to selectively crosslink two proteins and does not have any other biological activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(3-bromobenzyl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide is its selectivity for protein-protein interactions. It can be used to study specific interactions without interfering with other cellular processes. Additionally, this compound is a small molecule that can easily penetrate cell membranes, making it useful for studying protein interactions in live cells.
One limitation of this compound is its potential for off-target effects. While the compound is designed to be selective for specific protein interactions, it is possible that it could crosslink other proteins as well. This could lead to false-positive results and complicate data interpretation.

Future Directions

There are many potential future directions for the use of 2-[(3-bromobenzyl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide in scientific research. One area of focus is the development of new methods for identifying and characterizing protein interactions using this compound. This could involve the development of new assays or the optimization of existing methods.
Another area of focus is the application of this compound in drug discovery. The compound could be used to identify new drug targets or to screen for compounds that disrupt specific protein interactions. This could lead to the development of new therapies for a wide range of diseases.
Overall, this compound is a powerful tool for studying protein-protein interactions and has the potential to make significant contributions to scientific research. Its selectivity and ability to penetrate cell membranes make it a valuable asset for studying protein interactions in live cells, and its potential for use in drug discovery makes it an exciting area of research for the future.

Synthesis Methods

The synthesis of 2-[(3-bromobenzyl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide involves a series of chemical reactions starting with 3-bromobenzyl bromide and 3-(trifluoromethyl)aniline. The intermediate product is then reacted with N,N-diisopropylethylamine and acetic anhydride to yield the final product, this compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry and careful attention to detail.

Scientific Research Applications

2-[(3-bromobenzyl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide has a wide range of scientific research applications, particularly in the field of protein-protein interactions. It can be used to identify and characterize protein interactions, which are critical for understanding cellular processes and disease mechanisms. This compound has been used to study protein interactions in a variety of contexts, including cancer, neurodegenerative diseases, and infectious diseases.